Cas no 2227768-94-5 (rac-(1R,3R)-3-(2-fluoro-6-nitrophenyl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: rac-(1R,3R)-3-(2-fluoro-6-nitrophenyl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 2227768-94-5
• MF: C₁₁H₁₃FN₂O₂
• MW: 224.231526136398
• CID: 5965550
• PubChem ID: 165855748
• Update Time: 2025-05-19

rac-(1R,3R)-3-(2-fluoro-6-nitrophenyl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-(2-fluoro-6-nitrophenyl)-2,2-dimethylcyclopropan-1-amine
• 2227768-94-5
• EN300-1824204

• Inchi： 1S/C11H13FN2O2/c1-11(2)9(10(11)13)8-6(12)4-3-5-7(8)14(15)16/h3-5,9-10H,13H2,1-2H3/t9-,10-/m0/s1
• InChI Key： IIWCPFLWKNWPSX-UWVGGRQHSA-N
• SMILES： FC1=CC=CC(=C1[C@H]1[C@@H](C1(C)C)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 224.09610582g/mol
• Monoisotopic Mass: 224.09610582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 71.8Ų

Additional information on rac-(1R,3R)-3-(2-fluoro-6-nitrophenyl)-2,2-dimethylcyclopropan-1-amine

Chemical Profile of rac-(1R,3R)-3-(2-fluoro-6-nitrophenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2227768-94-5)

Rac-(1R,3R)-3-(2-fluoro-6-nitrophenyl)-2,2-dimethylcyclopropan-1-amine is a sophisticated organic compound characterized by its intricate stereochemistry and functional group arrangement. This molecule, identified by the CAS number 2227768-94-5, has garnered significant attention in the field of pharmaceutical chemistry due to its potential applications in drug development. The presence of a cyclopropane ring, combined with fluorine and nitro substituents on a phenyl ring, endows this compound with unique electronic and steric properties that make it a promising candidate for further investigation.

The stereochemical configuration at the carbon atoms in the cyclopropane ring, specifically the (1R,3R) arrangement, plays a crucial role in determining the molecule's biological activity. Such stereochemical precision is often essential for achieving desired pharmacological effects while minimizing unwanted side reactions. The compound's structure suggests that it may interact with biological targets in a manner that is distinct from simpler organic molecules, making it an intriguing subject for medicinal chemists.

In recent years, there has been growing interest in the development of novel therapeutic agents that incorporate fluorine and nitro groups into their molecular frameworks. These functional groups are known to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic properties. The compound rac-(1R,3R)-3-(2-fluoro-6-nitrophenyl)-2,2-dimethylcyclopropan-1-amine exemplifies how these features can be integrated into a single molecule to create a versatile pharmacological tool.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. The cyclopropane ring is a well-known scaffold in medicinal chemistry due to its ability to introduce conformational constraints and enhance binding interactions. Additionally, the fluoro and nitro substituents can be further modified or incorporated into larger molecules to explore new chemical space. This flexibility makes the compound CAS No. 2227768-94-5 particularly valuable for synthetic chemists working on drug discovery projects.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy before conducting expensive wet-lab experiments. The structural features of rac-(1R,3R)-3-(2-fluoro-6-nitrophenyl)-2,2-dimethylcyclopropan-1-amine have been modeled using various computational methods to assess their potential interactions with biological targets such as enzymes and receptors. These studies suggest that the compound may exhibit inhibitory activity against certain therapeutic targets, making it a promising lead for further optimization.

The synthesis of this compound presents an interesting challenge due to its complex stereochemistry and multiple functional groups. However, recent developments in asymmetric synthesis have made it possible to construct such molecules with high enantioselectivity. By employing chiral catalysts or auxiliaries, chemists can achieve the desired (1R,3R) configuration efficiently. This progress underscores the importance of innovative synthetic strategies in modern drug development.

The potential applications of rac-(1R,3R)-3-(2-fluoro-6-nitrophenyl)-2,2-dimethylcyclopropan-1-amine extend beyond traditional small-molecule drugs. Its unique structural features make it an attractive candidate for developing novel biomaterials or imaging agents. For instance, the fluorine atom can be utilized for positron emission tomography (PET) imaging studies, while the nitro group can serve as a handle for further functionalization through redox reactions.

In conclusion, rac-(1R,3R)-3-(2-fluoro-6-nitrophenyl)-2,2-dimethylcyclopropan-1-amine represents a significant advancement in pharmaceutical chemistry due to its complex structure and versatile functional groups. The combination of stereochemical precision and electronic modifications offers numerous opportunities for developing innovative therapeutic agents. As research in this area continues to progress, compounds like this one are likely to play an increasingly important role in addressing unmet medical needs.